Cas no 27779-29-9 (Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel-)

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel- structure
27779-29-9 structure
Product Name:Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel-
CAS No:27779-29-9
MF:C10H18O
MW:154.249323368073
CID:268064
PubChem ID:90350
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel-
    • (+)-Isopinocampheol
    • Isopinocampheol
    • (1S,2S,3S,5R)-(+)-IsopinocaMpheol
    • 2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol-, (1R,2R,3R,5S)-rel-
    • 3-Pinanol, stereoisomer
    • J-500056
    • CHEMBL1908071
    • (1R,2R,3R,5S)-2,6,6-Trimethylbicyclo[ 3.1.1 ]heptan-3-ol
    • NSC 167499
    • (1alpha,2beta,3alpha,5alpha)-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
    • 24041-60-9
    • AT27311
    • EN300-305751
    • 27779-29-9
    • (1S,2S,3S,5R)-2,6,6-Trimethylbicyclo[3.1.1]heptan-3-ol
    • EINECS 245-998-0
    • (1S,2S,3S,5R)-(+)-Isopinocampheol, 98%
    • (+/-)-isopinocampheol
    • Rac-Isopinocampheol
    • Bicyclo[3.1.1]heptan-3-ol, 2,6,6-trimethyl-, (1R,2R,3R,5S)-rel-
    • NS-00145
    • 51152-11-5
    • (+-)-Isopinocampheol
    • (1S-(1alpha,2beta,3alpha,5alpha))-2,6,6-Trimethylbicyclo(3.1.1)heptan-3-ol
    • AMY14848
    • AKOS037655231
    • SCHEMBL438332
    • DL-ISOPINOCAMPHEOL
    • NS00084773
    • EINECS 248-657-4
    • Inchi: 1S/C10H18O/c1-6-8-4-7(5-9(6)11)10(8,2)3/h6-9,11H,4-5H2,1-3H3/t6-,7+,8-,9-/m0/s1
    • InChI Key: REPVLJRCJUVQFA-KZVJFYERSA-N
    • SMILES: O[C@H]1C[C@H]2C[C@@H]([C@@H]1C)C2(C)C

Computed Properties

  • Exact Mass: 154.13584
  • Monoisotopic Mass: 154.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.8389 (rough estimate)
  • Melting Point: 52-55 °C
  • Boiling Point: 219 °C(lit.)
  • Flash Point: 93 °C
  • Refractive Index: 1.4710 (estimate)
  • PSA: 20.23
  • LogP: 2.04940
  • Solubility: Not available

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel- Security Information

  • WGK Germany:3

Bicyclo[3.1.1]heptan-3-ol,2,6,6-trimethyl-, (1R,2R,3R,5S)-rel- Pricemore >>

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27779-29-9 98%
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